Cas no 1805029-27-9 (Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1805029-27-9
• MF: C₁₃H₁₂BrF₂NO₃
• MW: 348.140089988709
• CID: 4945624
• Update Time: 2025-10-05

Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12BrF2NO3/c1-2-19-12(18)5-8-3-4-11(20-13(15)16)9(6-14)10(8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： YRPYLWYJXKMWHR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(CC(=O)OCC)=C1C#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

Research Brief on Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS: 1805029-27-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS: 1805029-27-9) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a phenylacetate core with reactive bromomethyl and cyano groups, as well as a difluoromethoxy moiety, making it a versatile building block for drug discovery. Recent studies highlight its potential in synthesizing novel bioactive molecules targeting inflammation, metabolic disorders, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing covalent inhibitors for serine hydrolases. Researchers utilized the bromomethyl group of 1805029-27-9 to create irreversible inhibitors of fatty acid amide hydrolase (FAAH), showing improved selectivity profiles compared to previous generations of inhibitors. The difluoromethoxy group was found to significantly enhance metabolic stability, addressing a key challenge in FAAH inhibitor development.

In synthetic methodology, a team from the University of Tokyo recently reported (Organic Letters, 2024) an innovative palladium-catalyzed cross-coupling reaction using Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate as a key intermediate. This approach enabled efficient construction of complex heterocyclic systems with potential applications in kinase inhibitor development. The electron-withdrawing cyano group was shown to facilitate the coupling process while maintaining the integrity of the difluoromethoxy functionality.

Pharmacokinetic studies have revealed interesting properties of derivatives stemming from this compound. The difluoromethoxy group contributes to improved membrane permeability while reducing oxidative metabolism, as evidenced in a 2024 ADMET study. This makes 1805029-27-9 particularly valuable for CNS drug development, where balancing blood-brain barrier penetration with metabolic stability is crucial.

Current challenges in working with this compound include optimizing its synthetic scalability and exploring greener alternatives to the bromomethyl group for click chemistry applications. Recent advances in flow chemistry (Chemical Engineering Journal, 2023) have shown promise in addressing these production challenges while maintaining high purity standards required for pharmaceutical applications.

The future research directions for Ethyl 3-bromomethyl-2-cyano-4-(difluoromethoxy)phenylacetate appear promising, with several patent applications filed in 2024 for its use in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. Its unique combination of reactive handles and fluorine-containing groups makes it particularly suitable for developing next-generation therapeutic modalities in oncology and neurodegenerative diseases.